3,5-Dichloropyridine-4-acetic acid

• IUPAC Name: 2-(3,5-dichloropyridin-4-yl)acetic acid
• InChI: InChI=1S/C7H5Cl2NO2/c8-5-2-10-3-6(9)4(5)1-7(11)12/h2-3H,1H2,(H,11,12)
• InChI Key: ZDLRXCFRCJBYJF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C=N1)Cl)CC(=O)O)Cl
• Molecular Formula: C7H5Cl2NO2
• Molecular Weight: 206.02 g/mol

Description

3,5-Dichloropyridine-4-acetic acid is a chemical compound that is structurally related to pyridine derivatives. While the specific compound is not directly mentioned in the provided papers, the research on related pyridine compounds can offer insights into its potential characteristics and applications. For instance, pyridine analogues have been synthesized for their herbicidal activity, as seen in the study of 5-(haloalkyl)-substituted thiazolo[4,5-b]pyridine-3(2H)-acetic acid derivatives, which showed auxin-like herbicidal symptoms and were more active on dicotyledonous species .

Synthesis Analysis

The synthesis of related pyridine compounds involves multiple steps, including chlorination, diazotization-bromination, cyanogenation, and acid hydrolysis, as demonstrated in the synthesis of 3,4,5-trichloropicolinic acid . These methods could potentially be adapted for the synthesis of 3,5-Dichloropyridine-4-acetic acid, with the expectation of similar reaction conditions and yields.

Molecular Structure Analysis

The molecular structure of pyridine derivatives is often characterized using spectroscopic methods such as IR, MS, 1H NMR, and 13C NMR . These techniques provide detailed information about the functional groups and the overall molecular framework, which is crucial for understanding the chemical behavior of these compounds.

Chemical Reactions Analysis

Pyridine derivatives can undergo various chemical reactions, including esterification, hydrazinolysis, and condensation, as seen in the synthesis of 3,5-bis(3'-N-acetyl-2'-phenyl-1',3',4',-oxadiazoline) pyridine . These reactions are typically used to modify the pyridine core and introduce new functional groups, which can significantly alter the compound's properties and applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyridine derivatives are influenced by their molecular structure. For example, extensive hydrogen bonding can be observed in compounds like 3,4-Diphenylpyrrole-2,5-dicarboxylic Acid Acetic Acid Disolvate, which affects their crystallization and solubility . Similarly, the presence of halogen substituents, as in the case of 3,5-Dichloropyridine-4-acetic acid, would likely impact its reactivity and interaction with other molecules.

Future Directions

The utility of perhalogenated compounds like dichloropyridines in various fields of chemistry is well recognized. They are highly reactive towards nucleophilic attack due to their electron-deficient nature, making them excellent scaffolds for the synthesis of various organic compounds. This suggests potential future directions for the use and study of “3,5-Dichloropyridine-4-acetic acid”.

Mechanism of Action

Target of Action

The primary targets of 2-(3,5-Dichloropyridin-4-yl)acetic acid are currently unknown. This compound is a biochemical reagent that can be used as a biological material or organic compound for life science related research

Biochemical Pathways

The biochemical pathways affected by 2-(3,5-Dichloropyridin-4-yl)acetic acid are not clearly defined. Given its structural similarity to pyridine derivatives, it might be involved in similar biochemical pathways. Pyridine derivatives are known to participate in various biochemical reactions, including those involving organometallics . .

Pharmacokinetics

The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 2-(3,5-Dichloropyridin-4-yl)acetic acid are not well-studied. Its bioavailability, half-life, clearance rate, and other pharmacokinetic parameters are yet to be determined. It is known that the compound is a solid at room temperature and should be stored in a refrigerator .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(3,5-Dichloropyridin-4-yl)acetic acid. Factors such as temperature, pH, and the presence of other compounds can affect its stability and activity. For instance, it is recommended to store this compound in a refrigerator, suggesting that lower temperatures may help maintain its stability .